Cas no 2229164-68-3 (4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one)

• Product Name: 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one
• CAS No: 2229164-68-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5801054
• PubChem ID: 165755650
• Update Time: 2025-06-23

4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one
• EN300-1833095
• 2229164-68-3

• Inchi： 1S/C13H16N2O/c1-15-5-4-10-6-9(2-3-12(10)15)11-7-13(16)14-8-11/h2-3,6,11H,4-5,7-8H2,1H3,(H,14,16)
• InChI Key： DCKBGCWSORRBCE-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one

Introduction to 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one (CAS No. 2229164-68-3)

4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2229164-68-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The intricate scaffold of this molecule, featuring a fused indole ring system linked to a pyrrolidinone moiety, makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural composition of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one incorporates key functional groups that contribute to its reactivity and potential interactions with biological targets. The indole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, provides a platform for diverse chemical modifications. Specifically, the 5-position of the indole ring is substituted with a methyl group, which can influence the electronic properties and steric environment of the molecule. The pyrrolidinone ring, on the other hand, introduces a nitrogen-containing heterocycle that is commonly found in bioactive compounds and can serve as a hydrogen bond acceptor or participate in π-stacking interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in critical biological pathways. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The ability of this molecule to modulate these enzymatic activities could make it a valuable candidate for further pharmacological investigation.

In the realm of drug discovery, the synthesis of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one has been optimized using modern synthetic methodologies to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including cyclization reactions and functional group interconversions, which are well-established in the field of heterocyclic chemistry. The use of advanced catalytic systems has further enhanced the efficiency of these synthetic steps, making it feasible to produce larger quantities of the compound for preclinical studies.

The pharmacological profile of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one is currently under investigation in several research laboratories. Initial in vitro assays have shown promising results regarding its ability to inhibit specific biological targets with high selectivity. These findings are particularly intriguing because they suggest that the compound may have therapeutic potential without causing significant off-target effects. Further studies are underway to elucidate its mechanism of action and to evaluate its efficacy in vivo models.

The potential applications of 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel molecules with enhanced pharmacokinetic properties. For example, modifications to the indole and pyrrolidinone rings could improve solubility, bioavailability, and metabolic stability, making it more suitable for clinical use. Additionally, the compound's ability to interact with multiple biological targets suggests that it may have applications in combination therapy strategies.

As our understanding of complex biological systems continues to grow, so does the demand for innovative molecular entities like 4-(1-methyl-2,3-dihydro-1H-indol-5-yl)pyrrolidin-2-one. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design is accelerating the discovery process and enabling researchers to identify promising candidates more efficiently. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry and potentially transform how diseases are treated.

In conclusion,4-(1-methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) pyrrolidin - 2 - one (CAS No. 2229164 - 68 - 3) represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activities. Ongoing studies aim to fully characterize its pharmacological properties and explore its therapeutic potential across various disease indications. As research progresses, this compound holds promise as a valuable tool for developing new treatments that address unmet medical needs.